Thieno[2,3-d]pyrimidine-2,4-diol

• IUPAC Name: 1H-thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C6H4N2O2S/c9-4-3-1-2-11-5(3)8-6(10)7-4/h1-2H,(H2,7,8,9,10)
• InChI Key: JGOOQALRLGHKIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C(=O)NC(=O)N2
• Molecular Formula: C6H4N2O2S
• DSSTOX Substance ID: DTXSID60480925
• Molecular Weight: 168.18 g/mol
• CAS No.: 18740-38-0

Description

Thieno[2,3-d]pyrimidine-2,4-diol is a heterocyclic compound with the molecular formula C₆H₄N₂O₂S. This compound features a fused ring system combining a thiophene ring and a pyrimidine ring, which imparts unique chemical and physical properties. It is of significant interest in medicinal chemistry due to its potential biological activities.

Scientific Research Applications

Chemistry

Thieno[2,3-d]pyrimidine-2,4-diol is used as a building block in the synthesis of more complex heterocyclic compounds. Its unique structure allows for the exploration of new chemical reactivity and the development of novel synthetic methodologies.

Biology

In biological research, this compound derivatives have been studied for their potential as enzyme inhibitors. These compounds can interact with various biological targets, making them useful in the study of enzyme mechanisms and the development of new biochemical assays.

Medicine

Medicinally, this compound derivatives have shown promise as therapeutic agents. They have been investigated for their potential anti-inflammatory, anticancer, and antimicrobial activities. These compounds can modulate biological pathways, making them candidates for drug development.

Industry

In the industrial sector, this compound is used in the development of new materials with specific electronic properties. Its derivatives are explored for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Mechanism of Action

Target of Action

Thieno[2,3-d]pyrimidine-2,4-diol primarily targets the homologous cytokines macrophage migration inhibitory factor (MIF) and D-dopachrome tautomerase (D-DT or MIF2), which play key roles in cancers .

Mode of Action

The compound interacts with the MIF tautomerase active site, interfering with its biological activity . This interaction hinders the exploration of MIF2 as a drug target .

Biochemical Pathways

The compound affects the mitogen-activated protein kinase (MAPK) pathway . This pathway is crucial for cell proliferation and differentiation, and its deactivation can lead to cell cycle arrest .

Pharmacokinetics

The compound’s solubility is sufficient for further studies .

Result of Action

This compound suppresses the proliferation of non-small cell lung cancer cells in two-dimensional (2D) and three-dimensional (3D) cell cultures . This suppression can be explained by the induction of cell cycle arrest via deactivation of the MAPK pathway .

Future Directions

Thieno[2,3-d]pyrimidine derivatives have shown promise in various studies, particularly in cancer research. For instance, they have been used as targeted therapy for PI3K. Future research could focus on optimizing these compounds to serve as new chemical entities for discovering new anticancer agents.

Biochemical Analysis

Biochemical Properties

Thieno[2,3-d]pyrimidine-2,4-diol interacts with various enzymes and proteins in biochemical reactions. For instance, some thieno[2,3-d]pyrimidine derivatives have been found to inhibit EZH2, a critical enzyme involved in gene expression and cell proliferation

Cellular Effects

Some thieno[2,3-d]pyrimidine derivatives have shown antitumor activity against various cancer cell lines . They can affect cell morphology, induce apoptosis, and inhibit cell migration . The specific effects of this compound on cell function, signaling pathways, gene expression, and cellular metabolism need to be explored further.

Molecular Mechanism

The molecular mechanism of action of this compound is not well-defined. Some thieno[2,3-d]pyrimidine derivatives have been found to inhibit the activity of certain enzymes, such as EZH2 They may exert their effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

Some thienopyrimidine derivatives have been found to inhibit one-carbon metabolism, a crucial pathway for nucleotide biosynthesis

Preparation Methods

Synthetic Routes and Reaction Conditions

Cyclization Reactions: One common method to synthesize thieno[2,3-d]pyrimidine-2,4-diol involves the cyclization of appropriate precursors.

Condensation Reactions: Another approach involves the condensation of thiophene-2-carboxylic acid with urea under acidic conditions, followed by cyclization.

Industrial Production Methods

Industrial production of this compound typically involves large-scale cyclization reactions using optimized conditions to maximize yield and purity. These methods often employ continuous flow reactors to ensure consistent reaction conditions and efficient heat management.

Chemical Reactions Analysis

Types of Reactions

Oxidation: Thieno[2,3-d]pyrimidine-2,4-diol can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, which can reduce the compound to its corresponding dihydro derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyrimidine ring, where halogenated derivatives can be synthesized.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens (chlorine, bromine), nucleophiles (amines, thiols).

Major Products

Sulfoxides and Sulfones: From oxidation reactions.

Dihydro Derivatives: From reduction reactions.

Halogenated Derivatives: From substitution reactions.

Comparison with Similar Compounds

Similar Compounds

Thieno[3,2-d]pyrimidine-2,4-diol: Similar structure but with different ring fusion, leading to distinct chemical properties.

• **Pyrido[2,3-d]

Synthesis routes and methods I

Procedure details

To a stirred solution of methyl-2-aminothiophene-3-carboxylate (2.03 g, 12.9 mmol) in acetic acid (65 mL) and water (6.5 mL) was added a solution of potassium cyanate (3.14 g, 38.7 mmol) dissolved in water (10.4 mL) dropwise via syringe. The reaction was stirred at room temperature for 15 h, upon completion of the reaction; the reaction mixture was concentrated to 75% and filtered off white solid. To the solid was added 6% aqueous sodium hydroxide (16 mL) and refluxed for 2 h. After cooling to room temperature, the solution was acidified using 12N HCl to pH=6. The resultant precipitate was filtered, washed with water and dried in a vacuum oven overnight to give 546 mg (25%) of the title compound as an orange solid which was used without any further purification:

Synthesis routes and methods II

Procedure details

Scheme 6 shows the synthesis of 4-(2-chlorothieno[2,3-d]pyrimidin-4-yl)morpholine 18 starting by cyclization of methyl 2-amino-thiophenecarboxylate 15 (95 g) with chlorosulfonyl isocyanate at low temperature remains (−60° C. to −55° C.) to give thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione 16. Phosphorous oxychloride was added slowly to a cold solution of thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione 16 and N,N-dimethylaniline (0.75 equiv.) in acetonitrile while maintaining the temperature below 25° C. The mixture was then heated to 80-85° C. and stirred for 24 hours to afford dichlorothieno[2,3-d]pyrimidine 17. Morpholine (2.2 equiv.) was added to a solution of 2,4-dichlorothieno[2,3-d]pyrimidine 17 in methanol and stirred at ambient temperature for 1 h to give 18.